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Compound of Interest

Compound Name: Sodium dihydrogen citrate

Cat. No.: B8769150

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides immediate and essential safety and logistical information
for the handling and disposal of Sodium dihydrogen citrate (CAS No. 18996-35-5), also
known as monosodium citrate. Adherence to these procedures is critical for maintaining a safe

laboratory environment.

While Sodium dihydrogen citrate is generally considered non-hazardous, prudent laboratory
practices should always be observed.[1] Some classifications identify it as a cause of serious
eye irritation.[2] It is also described as a combustible solid that may form combustible dust

concentrations in the air.[2][3]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment to be used
when handling Sodium dihydrogen citrate.
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Protection Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side-
shields conforming to EN166
or OSHA 29 CFR 1910.133.[3]

To protect against eye irritation

from dust particles.[2]

Hand Protection

Chemical resistant gloves

(e.g., nitrile rubber).

To prevent skin contact.

Skin and Body Protection

Laboratory coat, long-sleeved

clothing.

To minimize skin exposure.[1]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved
respirator (e.g., N95 or P1
particulate filter) if dust is
generated.[4][5]

To prevent inhalation of
airborne particles, especially in

poorly ventilated areas.[5]

Operational Plan: From Receipt to Disposal

A systematic approach to handling Sodium dihydrogen citrate is crucial for safety and to

maintain the integrity of the substance.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage.

o Store in a cool, dry, well-ventilated area.[1][3]

o Keep the container tightly closed as the substance is hygroscopic (absorbs moisture from

the air).[1][3]

o Store away from incompatible materials such as bases, strong oxidizing agents, and

reducing agents.[3][5][6]

2. Handling and Use:

o Ensure adequate ventilation and use in an area with an eyewash station and safety shower

in close proximity.[3]
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Minimize dust generation and accumulation.[3] Avoid actions that could cause the powder to
become airborne.[1]

Wear the appropriate PPE as detailed in the table above.

Wash hands thoroughly after handling the product, before breaks, and at the end of the
workday.[3][7]

. Accidental Spills:
In case of a spill, avoid breathing dust.
Ventilate the area of the spill.[1]

For small spills, carefully sweep or wipe up the material and place it into a sealed container
for disposal.[1]

Wash the spill site with soap and water after material pickup is complete.[6]
. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[2]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove
contaminated clothing.[2]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[2]

. Disposal Plan:

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[3]
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» Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[3][8]

» Do not mix with other waste. Leave chemicals in their original containers for disposal.[8]

Experimental Workflow: Handling Sodium
Dihydrogen Citrate

The following diagram illustrates the standard workflow for the safe handling of Sodium
dihydrogen citrate in a laboratory setting.
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Caption: Workflow for Safe Handling of Sodium Dihydrogen Citrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8769150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

